Cas no 899918-14-0 (N-(3,5-dichlorophenyl)-2-{3-(4-methylphenyl)-1,4-diazaspiro4.5deca-1,3-dien-2-ylsulfanyl}acetamide)

• Product Name: N-(3,5-dichlorophenyl)-2-{3-(4-methylphenyl)-1,4-diazaspiro4.5deca-1,3-dien-2-ylsulfanyl}acetamide
• CAS No: 899918-14-0
• MF: C₂₃H₂₃Cl₂N₃OS
• MW: 460.41922211647
• CID: 5488630
• PubChem ID: 22429025
• Update Time: 2025-05-20

N-(3,5-dichlorophenyl)-2-{3-(4-methylphenyl)-1,4-diazaspiro4.5deca-1,3-dien-2-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• AKOS001793623
• F3168-0978
• N-(3,5-dichlorophenyl)-2-{[3-(4-methylphenyl)-1,4-diazaspiro[4.5]deca-1,3-dien-2-yl]thio}acetamide
• 899918-14-0
• N-(3,5-dichlorophenyl)-2-{[3-(4-methylphenyl)-1,4-diazaspiro[4.5]deca-1,3-dien-2-yl]sulfanyl}acetamide
• N-(3,5-dichlorophenyl)-2-{3-(4-methylphenyl)-1,4-diazaspiro4.5deca-1,3-dien-2-ylsulfanyl}acetamide

• Inchi： 1S/C23H23Cl2N3OS/c1-15-5-7-16(8-6-15)21-22(28-23(27-21)9-3-2-4-10-23)30-14-20(29)26-19-12-17(24)11-18(25)13-19/h5-8,11-13H,2-4,9-10,14H2,1H3,(H,26,29)
• InChI Key： SUDYKXPACXOJLN-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)NC(CSC1C(C2C=CC(C)=CC=2)=NC2(CCCCC2)N=1)=O)Cl

Computed Properties

• Exact Mass: 459.0938889g/mol
• Monoisotopic Mass: 459.0938889g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 674
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.2
• Topological Polar Surface Area: 79.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on N-(3,5-dichlorophenyl)-2-{3-(4-methylphenyl)-1,4-diazaspiro4.5deca-1,3-dien-2-ylsulfanyl}acetamide

Chemical Compound CAS No. 899918-14-0: N-(3,5-Dichlorophenyl)-2-{3-(4-Methylphenyl)-1,4-Diazaspiro[4.5]Deca-1,3-Dien-2-Ylsulfanyl}Acetamide

N-(3,5-Dichlorophenyl)-2-{3-(4-Methylphenyl)-1,4-Diazaspiro[4.5]Deca-1,3-Dien-2-Ylsulfanyl}Acetamide is a complex organic compound with the CAS registry number 899918-14-0. This compound belongs to the class of spiro compounds and contains a sulfanyl group attached to an acetamide moiety. The molecule features a 1,4-diazaspiro[4.5]deca-1,3-diene ring system, which is a unique structural element that contributes to its potential pharmacological activity.

The compound's structure is characterized by the presence of a 3,5-dichlorophenyl group and a 4-methylphenyl group. These substituents play a significant role in determining the compound's physicochemical properties and biological activity. Recent studies have highlighted the importance of such substituted aromatic groups in modulating the pharmacokinetics and pharmacodynamics of bioactive molecules.

Research into CAS No. 899918-14-0 has focused on its potential as a therapeutic agent in various disease models. For instance, investigations into its anti-inflammatory and antioxidant properties have shown promising results in vitro and in vivo. The compound has demonstrated the ability to inhibit key enzymes involved in inflammatory pathways, making it a potential candidate for treating conditions such as arthritis and neurodegenerative diseases.

In addition to its biological activity, the synthesis of N-(3,5-Dichlorophenyl)-2-{3-(4-Methylphenyl)-1,4-Diazaspiro[4.5]Deca-1,3-Dien-2-Ylsulfanyl}Acetamide has been optimized through green chemistry approaches. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly production processes, aligning with current trends toward sustainable chemical manufacturing.

The pharmacokinetic profile of this compound has also been extensively studied. Preclinical data indicate that it exhibits moderate absorption and distribution properties, with a relatively long half-life that suggests potential for once-daily dosing regimens. However, further clinical trials are required to confirm these findings and assess its safety profile in humans.

Recent advancements in computational chemistry have provided deeper insights into the molecular interactions of CAS No. 899918-14-0. Molecular docking studies have revealed key binding motifs that may explain its observed biological activity. These findings have paved the way for structure-based drug design strategies aimed at enhancing its efficacy and reducing off-target effects.

In conclusion, N-(3,5-Dichlorophenyl)-2-{3-(4-Methylphenyl)-1,4-Diazaspiro[4.5]Deca-1,3-Dien-2-Ylsulfanyl}Acetamide (CAS No. 899918-14-0) represents a promising lead compound with diverse applications in drug discovery and development. Its unique chemical structure and favorable pharmacological properties make it an attractive target for further research across multiple therapeutic areas.